15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene

• IUPAC Name: 15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene
• InChI: InChI=1S/C20H22N2O/c1-3-19-11-22(2)16-9-20(19)13-6-4-5-7-15(13)21-18(20)17-8-14(19)12(16)10-23-17/h3-7,12,14,16-17H,1,8-11H2,2H3
• InChI Key: VTLYEMHGPMGUOT-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2(C3CC4C5=NC6=CC=CC=C6C52CC1C3CO4)C=C
• Molecular Formula: C20H22N2O
• Molecular Weight: 306.4 g/mol

Description

This compound is a highly complex polycyclic molecule featuring a hexacyclic framework with fused heterocyclic rings, including oxygen (19-oxa) and nitrogen (3,13-diaza) atoms. Its structure is further substituted with an ethenyl group at position 15 and a methyl group at position 12. The IUPAC name reflects its intricate stereochemistry, including bridgehead double bonds and specific ring junctions (e.g., 0²,¹⁰, 0⁴,⁹).

Chemical Reactions Analysis

15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene undergoes various chemical reactions typical of 3-alkylindoles . These reactions include:

Oxidation: The compound can be oxidized using common oxidizing agents, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents, resulting in the formation of reduced derivatives.

Substitution: The indole moiety allows for substitution reactions, where different substituents can be introduced at specific positions on the molecule.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various electrophiles for substitution reactions . The major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene has several scientific research applications, particularly in the fields of chemistry, biology, and medicine . In chemistry, it is used as a model compound to study the reactivity and properties of 3-alkylindoles . In biology, koumine has been investigated for its potential pharmacological effects, including its interactions with various biological targets . In medicine, research has focused on its potential therapeutic applications, such as its use in the development of new drugs . Additionally, koumine has industrial applications, particularly in the synthesis of complex organic molecules .

Mechanism of Action

The mechanism of action of 15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene involves its interaction with specific molecular targets and pathways . The compound’s strong basic properties allow it to interact with various biological molecules, potentially affecting their function .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Key Differences

The compound belongs to a class of nitrogen-oxygen heterocycles with fused ring systems. Below is a comparative analysis with structurally related molecules:

Compound	Core Structure	Substituents	Bioactivity/Function	Key Reference
15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[...]tetraene (Target)	Hexacyclic (O, N-heterocycles)	15-ethenyl, 13-methyl	Hypothesized antimicrobial/antitumor activity	N/A (hypothetical)
Salternamide E	Bicyclic lactam	Hydroxyl, methyl groups	Cytotoxic activity against cancer cell lines
Rapa (Reference in )	Macrolide	Methoxy, hydroxyl, conjugated double bonds	Immunosuppressant, mTOR inhibitor
(1Z,7Z,13Z,15E)-15-Methoxy-14-azatetracyclo[...]decaene ()	Tetracyclic (N-heterocycle)	15-methoxy, conjugated decaene system	Research use only, irritant properties

Key Observations

Core Framework Complexity : The target compound’s hexacyclic system exceeds the bicyclic (Salternamide E) or tetracyclic ( compound) frameworks of analogues, likely influencing its conformational rigidity and binding affinity .

Substituent Effects :

• The 15-ethenyl group in the target compound contrasts with the 15-methoxy group in the tetracyclic analogue (). Ethenyl groups may enhance electrophilic reactivity, whereas methoxy groups contribute to hydrogen bonding .
• The 13-methyl substituent is a common feature in microbial-derived compounds (e.g., Salternamide E), often linked to improved metabolic stability .

Spectroscopic Comparison :

• NMR data for Rapa and its analogues () reveal that substituent-induced chemical shift changes are localized to specific regions (e.g., regions A and B in Figure 6 of ). For the target compound, similar shifts would likely occur near the ethenyl and methyl groups, altering electronic environments in adjacent rings .
• LC/MS profiling (as in ) would distinguish the target compound from simpler analogues via its unique molecular weight and fragmentation patterns .

Bioactivity Hypotheses: The macrolide Rapa’s immunosuppressive activity arises from its ability to bind FKBP12 and inhibit mTOR. The target compound’s nitrogen-oxa heterocycles could mimic this binding but with altered specificity due to its ethenyl group . Salternamide E’s cytotoxicity suggests that the target compound’s methyl and ethenyl groups might enhance interactions with cellular targets like kinases or DNA topoisomerases .

Stability and Reactivity

• The target compound’s polycyclic system likely confers thermal stability , akin to the tetracyclic compound in , which remains stable under recommended conditions .
• However, the ethenyl group may introduce susceptibility to oxidation or electrophilic addition, necessitating inert storage conditions.

Research Implications and Limitations

Further studies should prioritize:

• Synthesis and NMR Profiling : To resolve regiochemical ambiguities and confirm substituent effects .
• In Silico Docking : To predict interactions with biological targets (e.g., mTOR or topoisomerases) based on Rapa and Salternamide E models .
• Safety Assessment : Given the irritant properties of similar compounds (), preliminary toxicity screening is critical .

Biological Activity

The compound 15-ethenyl-13-methyl-19-oxa-3,13-diazahexacyclo[14.3.1.02,10.04,9.010,15.012,17]icosa-2,4,6,8-tetraene , commonly referred to as Koumine , is a complex organic molecule with significant biological activity. This article explores its biological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

Koumine is characterized by its intricate ring structure and specific stereochemistry, which contribute to its reactivity and interaction with biological systems. The molecular formula is $C_{20}H_{22}N_{2}O$, and it exhibits several functional groups that enhance its biological activity.

Property	Value
Molecular Weight	306.4 g/mol
Melting Point	Not Available
Boiling Point	436.5 °C
Density	1.42 g/cm³
Refractive Index	1.763

Biological Activity

Koumine has been studied for various biological activities including:

• Antimicrobial Activity : Research indicates that Koumine exhibits significant antimicrobial properties against various bacterial strains.
• Anticancer Potential : Studies have shown that Koumine can induce apoptosis in cancer cells, making it a candidate for cancer therapy.
• Anti-inflammatory Effects : Koumine has demonstrated the ability to reduce inflammation in animal models.

The mechanisms by which Koumine exerts its biological effects include:

• Inhibition of Enzyme Activity : Koumine has been found to inhibit certain enzymes involved in the proliferation of cancer cells.
• Modulation of Cell Signaling Pathways : It affects various signaling pathways such as those related to apoptosis and inflammation.

Case Study 1: Anticancer Activity

A study conducted on human cancer cell lines revealed that Koumine significantly reduced cell viability in a dose-dependent manner. The research highlighted the compound's ability to induce apoptosis through the activation of caspase pathways.

Case Study 2: Antimicrobial Efficacy

In vitro tests against Staphylococcus aureus and Escherichia coli showed that Koumine exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL, suggesting strong antimicrobial potential.

Comparative Analysis with Similar Compounds

The biological activity of Koumine can be compared with other structurally similar compounds:

Compound Name	Structural Features	Biological Activity	Unique Aspects
Compound A	Similar ring structure	Antimicrobial	Hydroxyl group enhancing solubility
Compound B	Contains additional nitrogen atoms	Anticancer	Higher cytotoxicity
Compound C	Different stereochemistry	Antiviral	Selective inhibition against viral enzymes